Cas no 6345-19-3 (3,5,5-trimethylimidazolidine-2,4-dione)

• Product Name: 3,5,5-trimethylimidazolidine-2,4-dione
• CAS No: 6345-19-3
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00152935
• CID: 509494
• PubChem ID: 237560
• Update Time: 2026-04-29

3,5,5-trimethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,3,5,5-trimethyl-
• 3,5,5-TRIMETHYL-2,4-IMIDAZOLIDINEDIONE
• 3,5,5-Trimethylimidazolidine-2,4-dione
• 1,4,4-Trimethylimidazolidin-2,5-dion
• 3,5,5-trimethylhydantoin
• 3,5,5-Trimethyl-imidazolidin-2,4-dion
• 3,5,5-trimethyl-imidazolidine-2,4-dione
• 3,5-Trimethylhydantoin
• AC1L5Z25
• AC1Q6FDZ
• CTK5B9287
• Hydantoin, 3,5,5-trimethyl-
• Hydantoin,5,5-trimethyl-
• NSC41220
• SureCN3126654
• trimethadione
• 3,5,5-trimethylimidazolidine-2,4-dione

• MDL： MFCD00152935
• Inchi： InChI=1S/C6H10N2O2/c1-6(2)4(9)8(3)5(10)7-6/h1-3H3,(H,7,10)
• InChI Key： PFMQQZWCUJLKPU-UHFFFAOYSA-N
• SMILES： CC1(C(N(C(N1)=O)C)=O)C

Computed Properties

• Exact Mass: 142.0743
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 49.41
• LogP: 0.21330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3,5,5-trimethylimidazolidine-2,4-dione

Comprehensive Guide to 2,4-Imidazolidinedione,3,5,5-trimethyl- (CAS No. 6345-19-3): Properties, Applications, and Market Insights

2,4-Imidazolidinedione,3,5,5-trimethyl- (CAS No. 6345-19-3) is a specialized organic compound belonging to the imidazolidinedione family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across various industries. Researchers and manufacturers are increasingly exploring its potential in pharmaceutical intermediates, cosmetic formulations, and specialty chemicals. With the growing demand for high-performance additives and bioactive compounds, understanding this molecule's characteristics becomes crucial for professionals in chemistry and related fields.

The molecular structure of 3,5,5-trimethyl-2,4-imidazolidinedione features a five-membered heterocyclic ring containing two nitrogen atoms and two carbonyl groups. This configuration contributes to its thermal stability and reactivity profile, making it valuable for various synthetic applications. Recent studies have highlighted its potential as a building block in drug discovery, particularly in developing compounds with antimicrobial properties. The compound's low toxicity profile and environmental compatibility align well with current industry trends toward sustainable chemistry and green manufacturing practices.

In the pharmaceutical sector, 2,4-Imidazolidinedione derivatives have shown promise in addressing some of today's most pressing healthcare challenges. Researchers are investigating their role in developing novel therapeutic agents, especially in areas like metabolic disorders and age-related diseases. The compound's ability to serve as a hydrogen bond donor and acceptor makes it particularly interesting for drug design applications. These properties have positioned 6345-19-3 as a subject of numerous patent applications and academic publications in recent years.

The cosmetic industry has also recognized the potential of trimethyl imidazolidinedione as a skin-conditioning agent and moisturizing component. Its molecular characteristics contribute to enhanced product stability and improved skin penetration of active ingredients. With consumers increasingly demanding clean beauty products and science-backed formulations, this compound offers formulators a valuable tool for creating next-generation personal care products. Market analysts note growing interest in such multifunctional ingredients that can deliver multiple benefits while meeting stringent safety standards.

From a manufacturing perspective, CAS 6345-19-3 presents several advantages in industrial applications. Its compatibility with various solvents and process stability make it suitable for diverse production environments. Recent advancements in synthetic methodologies have improved the compound's accessibility, addressing previous challenges related to cost-effective production. These developments coincide with industry needs for scalable chemical solutions that maintain high purity standards while being economically viable for large-scale applications.

The global market for imidazolidinedione derivatives has shown consistent growth, driven by expanding applications in life sciences and material innovation. Market research indicates particular demand in Asia-Pacific regions, where pharmaceutical manufacturing and cosmetic production are experiencing rapid expansion. Industry experts project this trend will continue as more applications for 3,5,5-trimethyl-2,4-imidazolidinedione are discovered and commercialized. The compound's versatility positions it well within the broader context of specialty chemicals market growth and innovation-driven product development.

Quality control remains paramount when working with 6345-19-3, with analytical techniques like HPLC and mass spectrometry being essential for verifying purity and composition. Regulatory compliance varies by region, but manufacturers generally adhere to ICH guidelines and GMP standards when producing this compound for sensitive applications. These quality assurance measures ensure the material meets the rigorous requirements of pharmaceutical-grade ingredients and cosmetic actives, where consistency and reliability are critical factors for end-use performance.

Environmental considerations surrounding 2,4-Imidazolidinedione,3,5,5-trimethyl- have become increasingly important in light of global sustainability initiatives. The compound's biodegradability profile and eco-toxicity data have been subjects of recent studies, with results suggesting favorable environmental characteristics compared to many synthetic alternatives. This aspect aligns with the chemical industry's broader shift toward green chemistry principles and the development of environmentally benign compounds that minimize ecological impact while maintaining performance characteristics.

Future research directions for CAS No. 6345-19-3 are likely to focus on expanding its utility in advanced material science and biomedical applications. Emerging areas such as smart materials and targeted drug delivery systems may benefit from the unique properties of this heterocyclic compound. Additionally, ongoing investigations into its structure-activity relationships could unlock new applications in catalysis and molecular recognition systems. These potential developments keep 3,5,5-trimethyl-2,4-imidazolidinedione at the forefront of innovative chemical research.

For professionals seeking detailed technical information about 2,4-Imidazolidinedione,3,5,5-trimethyl-, numerous resources are available through scientific databases and chemical supplier catalogs. Safety data sheets provide essential handling information, while specialized literature offers insights into the compound's reactivity patterns and synthetic applications. As interest in this versatile molecule continues to grow, staying informed about the latest research findings and industry best practices becomes increasingly valuable for chemists, formulators, and product developers working with this interesting compound.